(3aR)-3aα,4,4a,5,7,8,8aα,9,10,10aβ-Decahydro-3-methylene-4aβ,9α-dimethyl-8α-hydroxy-5α-(2-methylbuta
(3aR)-3aα,4,4a,5,7,8,8aα,9,10,10aβ-Decahydro-3-methylene-4aβ,9α-dimethyl-8α-hydroxy-5α-(2-methylbuta
Brand Name:
Vulcanchem
CAS No.:
126794-72-7
VCID:
VC0164868
InChI:
InChI=1S/C20H30O6/c1-6-10(2)17(22)26-19-20(5)8-13-12(4)18(23)25-15(13)7-11(3)16(20)14(21)9-24-19/h10-11,13-16,19,21H,4,6-9H2,1-3,5H3/t10?,11-,13-,14+,15+,16-,19+,20+/m1/s1
SMILES:
CCC(C)C(=O)OC1C2(CC3C(CC(C2C(CO1)O)C)OC(=O)C3=C)C
Molecular Formula:
C20H30O6
Molecular Weight:
366.4 g/mol
(3aR)-3aα,4,4a,5,7,8,8aα,9,10,10aβ-Decahydro-3-methylene-4aβ,9α-dimethyl-8α-hydroxy-5α-(2-methylbuta
CAS No.: 126794-72-7
Main Products
VCID: VC0164868
Molecular Formula: C20H30O6
Molecular Weight: 366.4 g/mol
| CAS No. | 126794-72-7 |
|---|---|
| Product Name | (3aR)-3aα,4,4a,5,7,8,8aα,9,10,10aβ-Decahydro-3-methylene-4aβ,9α-dimethyl-8α-hydroxy-5α-(2-methylbuta |
| Molecular Formula | C20H30O6 |
| Molecular Weight | 366.4 g/mol |
| IUPAC Name | [(1S,3R,7S,9R,10S,11R,14S)-11-hydroxy-1,9-dimethyl-4-methylidene-5-oxo-6,13-dioxatricyclo[8.4.0.03,7]tetradecan-14-yl] 2-methylbutanoate |
| Standard InChI | InChI=1S/C20H30O6/c1-6-10(2)17(22)26-19-20(5)8-13-12(4)18(23)25-15(13)7-11(3)16(20)14(21)9-24-19/h10-11,13-16,19,21H,4,6-9H2,1-3,5H3/t10?,11-,13-,14+,15+,16-,19+,20+/m1/s1 |
| Standard InChIKey | JVXPGZAKWVHPLQ-BPPWXSMMSA-N |
| Isomeric SMILES | CCC(C)C(=O)O[C@H]1[C@]2(C[C@H]3[C@H](C[C@H]([C@@H]2[C@H](CO1)O)C)OC(=O)C3=C)C |
| SMILES | CCC(C)C(=O)OC1C2(CC3C(CC(C2C(CO1)O)C)OC(=O)C3=C)C |
| Canonical SMILES | CCC(C)C(=O)OC1C2(CC3C(CC(C2C(CO1)O)C)OC(=O)C3=C)C |
| PubChem Compound | 14488518 |
| Last Modified | Nov 11 2021 |
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